Cas no 261763-37-5 (2,3-Difluoro-4-methylbenzoic acid)

• Product Name: 2,3-Difluoro-4-methylbenzoic acid
• CAS No: 261763-37-5
• Molecular Formula: C₈H₆F₂O₂
• Molecular Weight: 172.1288
• MDL: MFCD01631643
• CID: 92618
• PubChem ID: 2774141

2,3-Difluoro-4-methylbenzoic acid Properties

Names and Identifiers

• 2,3-Difluoro-4-methylbenzoic acid
• 2,3-Difluoro-p-toluic acid
• 2,3-difluoro-4-methyl-benzoic acid
• 4-Methyl-2,3-difluorobenzoic acid
• benzoic acid, 2,3-difluoro-4-methyl-
• 2,3-DIFLUORO-4-METHYLBENZOICACID
• ANVIYYKETYLSRV-UHFFFAOYSA-N
• SBB088583
• 2269AB
• Benzoic acid,2,3-difluoro-4-methyl-
• VZ22233
• AM62253
• 2,3-bis(fluoranyl)-4-methyl-benz
• A818287
• 261763-37-5
• MFCD01631643
• Z1201621226
• AKOS005258509
• DS-14556
• 2,3-Difluoro-4-methylbenzoic acid, AldrichCPR
• DTXSID30378906
• BP-11332
• EN300-180306
• SCHEMBL489533
• FT-0609604

• MDL： MFCD01631643
• InChIKey： ANVIYYKETYLSRV-UHFFFAOYSA-N
• Inchi： 1S/C8H6F2O2/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3H,1H3,(H,11,12)
• SMILES： FC1C(=C(C(=O)O[H])C([H])=C([H])C=1C([H])([H])[H])F

Computed Properties

• Exact Mass: 172.03400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.034
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.97140
• PSA: 37.30000
• Refractive Index: 1.511
• Boiling Point: 274 ºC
• Melting Point: 199-201°C
• Flash Point: 120 ºC
• Color/Form: Crystalline powder
• Solubility: Not determined
• Density: 1.359

2,3-Difluoro-4-methylbenzoic acid Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

2,3-Difluoro-4-methylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%